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Compound of Interest

Compound Name: BI-891065

Cat. No.: B1192381

Technical Support Center: BI-891065

This technical support center provides researchers, scientists, and drug development
professionals with essential information and guidance on the solubility and handling of BI-
891065 for in vitro experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the recommended solvent for dissolving BI-891065?

Al: The recommended solvent for BI-891065 is dimethyl sulfoxide (DMSO).

Q2: 1 am having trouble dissolving BI-891065 in DMSO. What can | do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

e Ensure DMSO Quality: Use a fresh, anhydrous grade of DMSO. DMSO is hygroscopic and
absorbed water can affect the solubility of compounds.

o Gentle Warming: Gently warm the solution to no higher than 50°C. Avoid excessive heat to
prevent compound degradation.
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» Mechanical Assistance: Use a vortex mixer or sonication bath for a few minutes to aid
dissolution. For compounds that are difficult to dissolve, sonication for up to an hour may be
necessary.

o Recalculate Concentration: Double-check your calculations for the desired stock solution
concentration.

Q3: My BI-891065 solution in DMSO precipitates when | dilute it in my cell culture medium.
How can | prevent this?

A3: Precipitation upon dilution in aqueous solutions like cell culture media is a common issue
with hydrophobic compounds. Here are some strategies to minimize this:

o Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media,
perform serial dilutions in DMSO first to lower the concentration. Then, add the final diluted
DMSO solution to your culture medium.

e Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture
medium is low, typically at or below 0.1%, to avoid cytotoxicity. Some cell lines may tolerate
up to 0.5%, but this should be determined empirically. Always include a vehicle control
(media with the same final DMSO concentration) in your experiments.

e Rapid Mixing: When adding the DMSO stock to the medium, gently agitate or swirl the
medium to ensure rapid and even distribution of the compound.

Q4: What is the recommended storage condition for BI-891065 powder and stock solutions?
A4:
o Powder: Store the solid compound at -20°C for long-term storage (up to 3 years).

o Stock Solutions: Prepare aliquots of your stock solution in DMSO to avoid repeated freeze-
thaw cycles. Store these aliquots at -20°C or -80°C.

Quantitative Data Summary

While specific quantitative solubility data for BI-891065 is not readily available in the public
domain, similar small molecule inhibitors are often soluble in DMSO at concentrations of 20
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mg/mL or higher. It is recommended to perform a small-scale solubility test to determine the
optimal concentration for your specific experimental needs.

Parameter Value
Solubility in DMSO Data not publicly available.
Solubility in Cell Media Sparingly soluble in aqueous solutions.

Experimental Protocols

Protocol for Preparing BI-891065 Stock and Working Solutions for Cell Culture
o Materials:

o BI-891065 powder

o Anhydrous, sterile DMSO

o Sterile microcentrifuge tubes

o Sterile, complete cell culture medium (e.g., DMEM, RPMI-1640)

o Preparation of Stock Solution (e.g., 10 mM):

o

Allow the BI-891065 vial to equilibrate to room temperature before opening.

o Gently tap the vial to ensure all the powder is at the bottom.

o Add the appropriate volume of sterile DMSO to the vial to achieve the desired stock
concentration (e.g., for a 10 mM stock, add the volume of DMSO calculated based on the
molecular weight of BI-891065).

o Recap the vial and vortex thoroughly until the compound is completely dissolved. If
necessary, use a sonication bath for a few minutes.

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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o Store the aliquots at -20°C or -80°C.

o Preparation of Working Solution:

[e]

Thaw an aliquot of the BI-891065 stock solution at room temperature.

o Perform serial dilutions of the stock solution in sterile DMSO if a lower starting
concentration is needed.

o Add the final desired volume of the DMSO stock (or diluted stock) to your pre-warmed
complete cell culture medium. Ensure the final DMSO concentration remains below the
tolerance level of your cell line (typically < 0.1%).

o Mix immediately by gentle swirling or pipetting to ensure homogeneity and prevent
precipitation.

o The working solution is now ready to be added to your cell cultures.

Visualizations

Below are diagrams illustrating the experimental workflow for preparing BI-891065 solutions
and the signaling pathway it targets.
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Caption: Workflow for preparing BI-891065 stock and working solutions.
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Caption: Simplified signaling pathway of BI-891065 action.

 To cite this document: BenchChem. [BI-891065 solubility in DMSO and cell culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192381#bi-891065-solubility-in-dmso-and-cell-
culture-media]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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